Cas no 1261942-39-5 (3-(3-chloro-4-hydroxyphenyl)-4-fluorobenzonitrile)

3-(3-chloro-4-hydroxyphenyl)-4-fluorobenzonitrile structure
1261942-39-5 structure
Product Name:3-(3-chloro-4-hydroxyphenyl)-4-fluorobenzonitrile
CAS No:1261942-39-5
MF:C13H7ClFNO
MW:247.652185678482
MDL:MFCD18315551
CID:1219358
PubChem ID:53221287
Update Time:2025-04-20

3-(3-chloro-4-hydroxyphenyl)-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-4-hydroxyphenyl)-4-fluorobenzonitrile
    • 2-Chloro-4-(5-cyano-2-fluorophenyl)phenol, 95%
    • DTXSID10685948
    • 1261942-39-5
    • 3'-Chloro-6-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
    • 2-CHLORO-4-(5-CYANO-2-FLUOROPHENYL)PHENOL
    • MFCD18315551
    • MDL: MFCD18315551
    • Inchi: 1S/C13H7ClFNO/c14-11-6-9(2-4-13(11)17)10-5-8(7-16)1-3-12(10)15/h1-6,17H
    • InChI Key: ATTKSOLXZYENKR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C(=CC=C(C#N)C=1)F)O

Computed Properties

  • Exact Mass: 247.0200197g/mol
  • Monoisotopic Mass: 247.0200197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 44Ų

3-(3-chloro-4-hydroxyphenyl)-4-fluorobenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB321750-5 g
2-Chloro-4-(5-cyano-2-fluorophenyl)phenol, 95%; .
1261942-39-5 95%
5g
€1159.00 2023-06-21
abcr
AB321750-5g
2-Chloro-4-(5-cyano-2-fluorophenyl)phenol, 95%; .
1261942-39-5 95%
5g
€1159.00 2025-04-21
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